Cas no 136466-51-8 (L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl-)

• Product Name: L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl-
• CAS No: 136466-51-8
• MF: C₃₈H₆₄N₈O₁₅
• MW: 872.959370613098
• CID: 136040
• Update Time: 2025-06-23

L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl-
• H-Glu-Ile-Leu-Asp-Val-Pro-Ser-Thr-OH
• FIBRONECTIN CS-1 FRAGMENT (1978-1985)
• Fibronectin CS-1 Fragment (1978-1985),EILDVPST

• Inchi： 1S/C38H64N8O15/c1-8-19(6)29(44-31(53)21(39)11-12-26(49)50)36(58)41-22(14-17(2)3)32(54)40-23(15-27(51)52)33(55)43-28(18(4)5)37(59)46-13-9-10-25(46)35(57)42-24(16-47)34(56)45-30(20(7)48)38(60)61/h17-25,28-30,47-48H,8-16,39H2,1-7H3,(H,40,54)(H,41,58)(H,42,57)(H,43,55)(H,44,53)(H,45,56)(H,49,50)(H,51,52)(H,60,61)/t19-,20+,21-,22-,23-,24-,25-,28-,29-,30-/m0/s1
• InChI Key： FLNMCNFAJCMMHI-YGHIGYJTSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC([C@H]([C@@H](C)CC)NC([C@H](CCC(=O)O)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)CO)=O

Computed Properties

• Exact Mass: 872.44900
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 61
• Rotatable Bond Count: 33

Experimental Properties

• PSA: 373.29000
• LogP: -0.25750

Additional information on L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl-

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 136466-51-8 and L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl-

The chemical compound 136466-51-8 and the peptide L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the areas of drug development and targeted therapies. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential clinical implications.

136466-51-8, a small molecule with a unique chemical structure, has been the subject of several recent studies due to its potential as a modulator of key biological pathways. Preliminary research suggests that this compound may interact with specific protein targets, influencing cellular processes such as apoptosis and inflammation. Its precise mechanism of action, however, remains under investigation, with ongoing studies focusing on its pharmacokinetics and pharmacodynamics.

On the other hand, the peptide L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl- represents a more complex molecular entity with potential applications in peptide-based therapeutics. Recent studies have explored its role in modulating immune responses and its ability to bind to specific receptors, making it a promising candidate for the development of novel immunomodulatory drugs. The peptide's stability, bioavailability, and synthetic accessibility are also key areas of current research.

One of the most notable findings in recent literature is the synergistic effect observed when 136466-51-8 and L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl- are used in combination. This combination has shown enhanced efficacy in preclinical models, particularly in targeting pathways associated with chronic inflammatory diseases. Researchers are now focusing on optimizing the dosage and delivery methods to maximize therapeutic outcomes while minimizing potential side effects.

In conclusion, the ongoing research on 136466-51-8 and L-Threonine, L-a-glutamyl-L-isoleucyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-seryl- underscores their potential as valuable tools in the development of next-generation therapeutics. While significant progress has been made, further studies are needed to fully elucidate their mechanisms of action and to translate these findings into clinical applications. This brief highlights the importance of continued investment in research and development to unlock the full potential of these promising compounds.